Cas no 1401728-63-9 (3-(4-Bromobenzyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-A]pyrimidine)

• Product Name: 3-(4-Bromobenzyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-A]pyrimidine
• CAS No: 1401728-63-9
• MF: C₁₇H₁₈BrN₃
• MW: 344.24892282486
• CID: 2134435
• Update Time: 2025-05-23

3-(4-Bromobenzyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-A]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromobenzyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidine
• IZTFERUMMDONSJ-UHFFFAOYSA-N
• 3-(4-bromo-benzyl)-2-ethyl-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine
• 3-(4-Bromobenzyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-A]pyrimidine

• Inchi： 1S/C17H18BrN3/c1-4-16-15(10-13-5-7-14(18)8-6-13)17-19-11(2)9-12(3)21(17)20-16/h5-9H,4,10H2,1-3H3
• InChI Key： IZTFERUMMDONSJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1C(CC)=NN2C(C)=CC(C)=NC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 343
• Topological Polar Surface Area: 30.2

Additional information on 3-(4-Bromobenzyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-A]pyrimidine

Comprehensive Overview of 3-(4-Bromobenzyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-A]pyrimidine (CAS No. 1401728-63-9)

3-(4-Bromobenzyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-A]pyrimidine (CAS No. 1401728-63-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the pyrazolo[1,5-A]pyrimidine class, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications as a kinase inhibitor or as a building block for novel therapeutic agents. The presence of the 4-bromobenzyl moiety enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for pyrazolo[1,5-A]pyrimidine derivatives has surged, driven by their relevance in drug discovery and material science. The compound’s CAS No. 1401728-63-9 is frequently searched in academic and industrial databases, reflecting its growing importance. Users often inquire about its synthesis methods, solubility, and stability under various conditions. Additionally, its potential role in targeting specific enzymes or receptors is a hot topic in medicinal chemistry forums. The 2-ethyl-5,7-dimethyl substitution pattern further contributes to its lipophilicity, which is critical for bioavailability studies.

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The synthesis of 3-(4-Bromobenzyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-A]pyrimidine typically involves multi-step reactions, including condensation and cyclization processes. Analytical techniques like HPLC and NMR are essential for purity verification, a common concern among buyers. Environmental and safety considerations are also frequently discussed, with users searching for "green chemistry alternatives" for its production. The compound’s stability in DMSO and other solvents is another practical consideration for laboratory use.

In conclusion, 3-(4-Bromobenzyl)-2-ethyl-5,7-dimethylpyrazolo[1,5-A]pyrimidine (CAS No. 1401728-63-9) represents a versatile scaffold with broad applicability. Its integration into high-throughput screening libraries and its role in fragment-based drug design underscore its value. As research progresses, this compound is likely to remain a focal point in the quest for innovative solutions in life sciences and beyond.